(4-Amino-3-methoxyphenyl)(pyrrolidin-1-yl)methanone

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: (4-amino-3-methoxyphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H16N2O2/c1-16-11-8-9(4-5-10(11)13)12(15)14-6-2-3-7-14/h4-5,8H,2-3,6-7,13H2,1H3
• InChI Key: YVKXYKAAGGSXLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)N2CCCC2)N

Description

(4-Amino-3-methoxyphenyl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-3-methoxybenzoic acid (167 mg, 1 mmol) in dichloromethane (20 mL) at 0° C. was added pyrrolidine (71 mg, 1 mmol), hydroxybenzotriazole monohydrate (270 mg, 2 mmol), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (384 mg, 2 mmol) and triethylamine (0.5 mL, 3 mmol). After stirring for 2 hours, the mixture was diluted with water and extracted with dichloromethane. The organic phase was concentrated and the residue was purified by flash chromatography on silica gel (200-300 mesh) eluting with 5/1 petroleum ether/ethyl acetate to give the title compound. MS: 220 (M+H+).